Cas no 39871-25-5 (H-trans-4,5-Dehydro-DL-Lys-OH·2 HCl)

• Product Name: H-trans-4,5-Dehydro-DL-Lys-OH·2 HCl
• CAS No: 39871-25-5
• MF: C₆H₁₄Cl₂N₂O₂
• MW: 217.093559741974
• MDL: MFCD00238192
• CID: 293375
• PubChem ID: 139211100
• Update Time: 2025-05-26

H-trans-4,5-Dehydro-DL-Lys-OH·2 HCl Chemical and Physical Properties

Names and Identifiers

• 4-Hexenoicacid, 2,6-diamino-, (4E)-
• 2,6-diaminohex-4-enoic acid
• DL-TRANS-2,6-DIAMINO-4-HEXENOIC ACID . 2 HCL
• H-trans-4,5-Dehydro-DL-Lys-OH · 2 HCl
• H-trans-4005-Dehydro-DL-Lys-OH·2HCl
• 4,5-Dehydrolysin
• 4-Hexenoic acid,2,6-diamino-,(E)
• 4-Hexenoicacid,2,6-diamino-,(4E)
• 4-Hexenoicacid,2,6-diamino-,(E)-(?A'A A'A currency)
• trans-2,6-Diaminohex-4-enoic acid
• trans-2,6-Diamino-hexen-(4)-saeure,trans-4,5-Dehydrolysin
• trans-2.6-Diamino-hexen-(4)-saeure
• trans-4,5-Dehydrolysin
• trans-4,5-Dehydrolysine
• trans-4,5-Didehydrolysin
• trans-4-Lysen
• DL-trans-2,6-Diamino-4-hexenoic acid . 2 HCl
• 2,6-diaminohex-4-enoic acid;dihydrochloride
• 39871-25-5
• H-trans-4,5-Dehydro-DL-Lys-OH . 2 HCl
• H-trans-4,5-Dehydro-DL-Lys-OH.2 HCl
• VENITEMARMPYBQ-UHFFFAOYSA-N
• H-trans-4,5-Dehydro-DL-Lys-OH·2 HCl

• MDL： MFCD00238192
• Inchi： 1S/C6H12N2O2.2ClH/c7-4-2-1-3-5(8)6(9)10;;/h1-2,5H,3-4,7-8H2,(H,9,10);2*1H
• InChI Key： VENITEMARMPYBQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C(CC=CCN)N)=O

Computed Properties

• Exact Mass: 144.09000
• Monoisotopic Mass: 216.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• PSA: 89.34000
• LogP: 0.70390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on H-trans-4,5-Dehydro-DL-Lys-OH·2 HCl

Comprehensive Overview of H-trans-4,5-Dehydro-DL-Lys-OH·2 HCl (CAS No. 39871-25-5): Properties, Applications, and Research Insights

The compound H-trans-4,5-Dehydro-DL-Lys-OH·2 HCl (CAS No. 39871-25-5) is a chemically modified derivative of lysine, featuring a unique trans-4,5-dehydro configuration and a dihydrochloride salt form. This structural modification enhances its stability and solubility, making it a valuable intermediate in peptide synthesis, pharmaceutical research, and biochemical studies. Its CAS registry number, 39871-25-5, serves as a critical identifier for researchers and suppliers in the chemical and life sciences industries.

In recent years, the demand for specialized amino acid derivatives like H-trans-4,5-Dehydro-DL-Lys-OH·2 HCl has surged due to their role in developing novel therapeutics and bioconjugation techniques. Researchers are particularly interested in its potential applications in drug delivery systems and enzyme inhibition studies, aligning with the growing focus on precision medicine and targeted therapies. The compound’s ability to integrate into peptide backbones while introducing conformational constraints makes it a versatile tool for structure-activity relationship (SAR) studies.

From a chemical perspective, the dehydro group in H-trans-4,5-Dehydro-DL-Lys-OH·2 HCl introduces rigidity into the molecule, which can influence binding affinity and metabolic stability—key factors in drug design. This property has sparked interest in its use for optimizing peptide-based inhibitors, particularly in oncology and infectious disease research. Additionally, its dihydrochloride form ensures high purity and compatibility with aqueous systems, addressing common challenges in biopharmaceutical formulation.

The synthesis and characterization of H-trans-4,5-Dehydro-DL-Lys-OH·2 HCl often involve advanced techniques such as HPLC purification and mass spectrometry, reflecting the compound’s importance in high-precision applications. Its spectral data (e.g., NMR and IR) are well-documented, facilitating its adoption in academic labs and industrial R&D. Furthermore, its compatibility with solid-phase peptide synthesis (SPPS) protocols has made it a staple in combinatorial chemistry libraries.

Beyond pharmaceuticals, H-trans-4,5-Dehydro-DL-Lys-OH·2 HCl is explored in nutraceutical and cosmeceutical research, where modified amino acids are leveraged for their bioactive properties. For instance, its potential to modulate collagen synthesis or act as a chelating agent aligns with trends in anti-aging formulations and skin barrier enhancement. Such multidisciplinary applications underscore its relevance in both healthcare and personal care markets.

As the scientific community increasingly prioritizes sustainable chemistry, the environmental footprint of producing H-trans-4,5-Dehydro-DL-Lys-OH·2 HCl is also under scrutiny. Recent studies highlight greener synthesis routes, such as enzymatic catalysis or microwave-assisted reactions, to reduce waste and energy consumption. These advancements resonate with global initiatives like green chemistry principles and circular economy goals.

In summary, H-trans-4,5-Dehydro-DL-Lys-OH·2 HCl (CAS No. 39871-25-5) exemplifies the intersection of chemical innovation and biomedical progress. Its multifaceted applications—from drug discovery to cosmetic science—coupled with rigorous quality standards, position it as a compound of enduring significance. For researchers seeking reliable data or procurement options, verifying its CAS number and analytical certificates remains essential to ensure reproducibility and compliance with Good Laboratory Practices (GLP).